2-Chloro-N-(2-oxo-3H-1,3-benzoxazol-7-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-oxo-3H-1,3-benzoxazol-7-yl)acetamide
• InChI: InChI=1S/C9H7ClN2O3/c10-4-7(13)11-5-2-1-3-6-8(5)15-9(14)12-6/h1-3H,4H2,(H,11,13)(H,12,14)
• InChI Key: ADJOBDOULSQZBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NC(=O)CCl)OC(=O)N2
• Molecular Formula: C9H7ClN2O3
• Molecular Weight: 226.61 g/mol

Description

“2-Chloro-N-(2-oxo-3H-1,3-benzoxazol-7-yl)acetamide” is a chemical compound that belongs to the class of benzoxazoles. Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas.

Synthesis Analysis

The synthesis of benzoxazoles has been extensively studied. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Molecular Structure Analysis

Benzoxazole is a bicyclic planar molecule. It is the most favorable moiety for researchers because it has been extensively used as a starting material for different mechanistic approaches in drug discovery.

Chemical Reactions Analysis

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. It exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities.

Future Directions

Benzoxazole and its derivatives have been extensively used in drug discovery and have shown a wide range of biological activities. Therefore, the future directions in the research of “2-Chloro-N-(2-oxo-3H-1,3-benzoxazol-7-yl)acetamide” and similar compounds could be focused on exploring their potential applications in medicinal and pharmaceutical areas.